Cas no 162174-75-6 ((3-amino-phenyl)-cyclopropyl-methanone)

• Product Name: (3-amino-phenyl)-cyclopropyl-methanone
• CAS No: 162174-75-6
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• MDL: MFCD04114342
• CID: 109919
• PubChem ID: 10080674
• Update Time: 2025-07-02

(3-amino-phenyl)-cyclopropyl-methanone Chemical and Physical Properties

Names and Identifiers

• (3-Aminophenyl)(cyclopropyl)methanone
• (3-aminophenyl)cyclopropylMethanone
• (3-AMINO-PHENYL)-CYCLOPROPYL-METHANONE
• (3-aminophenyl)-cyclopropylmethanone
• (3-AMINOPHENYL)CYCLOPROPYL-METHANONE,
• Methanone,(3-aminophenyl)cyclopropyl-
• cyclopropyl-(3-aminophenyl)methanone
• Cyclopropyl-3-aminophenyl-Keton
• m-aminophenyl cyclopropyl ketone
• meta-Aminophenyl cyclopropyl ketone
• meta-amiophenyl cyclopropyl ketone
• Methanone,(3-aminophenyl)cyclopropyl
• 3-cyclopropanecarbonylaniline
• (3-AMINO-PHENYL)-CYCLOPROPYL-METHANONE(WXG00020)
• Z1198164262
• PPFDHHLTYPCZQS-UHFFFAOYSA-N
• MFCD04114342
• SB34067
• Methanone, (3-aminophenyl)cyclopropyl-
• SCHEMBL6173497
• CS-0342015
• DTXSID70435229
• EN300-1231083
• A810346
• AKOS006293914
• FT-0747150
• 162174-75-6
• G64988
• SY007952
• (3-AMINOPHENYL)CYCLOPROPYL-METHANONE
• DA-32048
• (3-amino-phenyl)-cyclopropyl-methanone

• MDL： MFCD04114342
• Inchi： 1S/C10H11NO/c11-9-3-1-2-8(6-9)10(12)7-4-5-7/h1-3,6-7H,4-5,11H2
• InChI Key： PPFDHHLTYPCZQS-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)N)C1CC1

Computed Properties

• Exact Mass: 161.08400
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09000
• LogP: 2.44270

Additional information on (3-amino-phenyl)-cyclopropyl-methanone

Chemical Profile of (3-amino-phenyl)-cyclopropyl-methanone (CAS No 162174-75-6)

(3-amino-phenyl)-cyclopropyl-methanone, identified by its CAS number 162174-75-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a unique structural motif combining an amino-substituted phenyl ring with a cyclopropyl-methyl ketone moiety, has garnered attention due to its potential biological activities and synthetic utility.

The structural framework of (3-amino-phenyl)-cyclopropyl-methanone encompasses a benzene ring substituted at the 3-position with an amino group, linked to a cyclopropylmethyl ketone. This configuration imparts distinct electronic and steric properties, making it a versatile scaffold for designing novel chemical entities. The presence of both electron-donating and electron-withdrawing groups in close proximity allows for fine-tuning of reactivity and interaction with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules containing the cyclopropyl group. Cyclopropane-containing compounds are known for their unique metabolic stability and binding affinities, which can be advantageous in drug development. Specifically, the cyclopropylmethyl ketone moiety in (3-amino-phenyl)-cyclopropyl-methanone offers a promising platform for further derivatization and optimization.

One of the most compelling aspects of this compound is its potential role in the development of new therapeutic agents. The amino group on the phenyl ring provides a site for hydrogen bonding interactions, which are crucial for binding to biological targets such as enzymes and receptors. Additionally, the cyclopropyl ring can introduce steric constraints that enhance binding specificity. These features make (3-amino-phenyl)-cyclopropyl-methanone an attractive candidate for further investigation in drug discovery programs.

Recent studies have highlighted the importance of molecular diversity in pharmaceutical research. Compounds like (3-amino-phenyl)-cyclopropyl-methanone, with their complex and multifaceted structures, contribute significantly to this diversity pool. By exploring derivatives of this compound, researchers can uncover new chemical space and identify novel pharmacological activities. This approach aligns well with current trends in medicinal chemistry, where innovation often stems from the exploration of structurally diverse molecules.

The synthesis of (3-amino-phenyl)-cyclopropyl-methanone presents both challenges and opportunities for synthetic chemists. The integration of the amino phenyl group with the cyclopropylmethyl ketone requires careful consideration of reaction conditions and intermediates. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules efficiently. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly valuable in this context.

In conclusion, (3-amino-phenyl)-cyclopropyl-methanone(CAS No 162174-75-6) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it a valuable scaffold for drug discovery efforts. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a crucial role in shaping the future of medicinal chemistry.